Cas no 753416-80-7 ((3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole)

• Product Name: (3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole
• CAS No: 753416-80-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 561821
• Update Time: 2023-08-02

(3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, octahydro-,(3aS,7aS)-
• 1H-Indole,octahydro-, (3aS-cis)- (9CI)
• (3aS,7aS)-Octahydro-1H-indole
• (3As,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole

• Inchi： 1S/C8H15N/c1-2-4-8-7(3-1)5-6-9-8/h7-9H,1-6H2/t7-,8-/m0/s1
• InChI Key： PDELQDSYLBLPQO-YUMQZZPRSA-N
• SMILES： N1CC[C@@H]2CCCC[C@H]12

Computed Properties

• Exact Mass: 125.12
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12